N-(1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl)-4-nitrobenzenesulfonamide

• IUPAC Name: N-[1-(furan-2-carbonyl)-3,4-dihydro-2H-quinolin-7-yl]-4-nitrobenzenesulfonamide
• InChI: InChI=1S/C20H17N3O6S/c24-20(19-4-2-12-29-19)22-11-1-3-14-5-6-15(13-18(14)22)21-30(27,28)17-9-7-16(8-10-17)23(25)26/h2,4-10,12-13,21H,1,3,11H2
• InChI Key: XTTYABRTGKCSLH-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=C(C=C2)NS(=O)(=O)C3=CC=C(C=C3)[N+](=O)[O-])N(C1)C(=O)C4=CC=CO4
• Molecular Formula: C20H17N3O6S
• Molecular Weight: 427.4 g/mol

Description

Furan-2-carbonyl compounds are a class of organic compounds that contain a furan ring, which is a five-membered aromatic ring with four carbon atoms and one oxygen. These compounds have been used in the synthesis of various biologically active heterocycles.

Synthesis Analysis

The synthesis of similar compounds often involves the reaction of furan-2-carbonyl chloride with a suitable amine. Heterocyclization of furan-2-carbonyl isothiocyanate with a variety of aliphatic and aromatic nitrogen nucleophiles has also been reported.

Molecular Structure Analysis

While specific structural data for the compound you’re interested in is not available, similar compounds often have complex structures that can be determined using techniques such as X-ray diffraction.

Chemical Reactions Analysis

Furan-2-carbonyl compounds can participate in a variety of reactions. For example, they can undergo addition-cyclization reactions with nitrogen nucleophiles to form a new series of heterocycles.

Scientific Research Applications

Antiproliferative Activity Against Cancer Cells

• . This finding suggests its potential as an anticancer drug candidate.

Antioxidant Properties

• Application : Thiosemicarbazide derivatives 3, 10, and 9, along with triazole derivatives 15, 18, 19, 20, 21, and 22, exhibited strong lipid peroxidation inhibitory activity. .

Inhibition of Hypoxia-Inducible Factor (HIF) Hydroxylase (FIH-1)

• Application : Furan- and thiophene-2-carbonyl amino acid derivatives were synthesized and evaluated for their inhibitory activity against FIH-1. .

Structural Analysis and Bioactivity Assessment

• Application : Furan/thiophene-2-carboxamide derivatives were prepared and characterized. Their chemical structures were confirmed using spectroscopic methods. .

Pharmacokinetic and Drug-Likeness Properties

• Application : SwissADME calculations provided insights into the physicochemical properties and drug-likeness of the synthesized products. .

Mechanism of Action

The mechanism of action of these compounds can vary widely depending on their structure and the specific biological target. Some furan-containing compounds have been reported to exhibit a wide diversity of pharmacological activities including antimicrobial, antitumor, analgesic, antihypertensive, and anti-inflammatory activity.

Safety and Hazards

The safety and hazards associated with these compounds can also vary widely depending on their specific structure. It’s important to refer to the Safety Data Sheets (SDS) for specific compounds for detailed information.

Future Directions

The future research directions in this field could involve the synthesis of new furan-2-carbonyl compounds with improved biological activity. The development of more efficient synthetic methods and the exploration of new reactions of these compounds could also be areas of future research.